2-fluoro-5-[1-methyl-2-(propan-2-yl)-1H,4H,5H,6H,7H-imidazo[4,5-c]pyridine-5-carbonyl]pyridine

• IUPAC Name: (6-fluoropyridin-3-yl)-(1-methyl-2-propan-2-yl-6,7-dihydro-4H-imidazo[4,5-c]pyridin-5-yl)methanone
• InChI: InChI=1S/C16H19FN4O/c1-10(2)15-19-12-9-21(7-6-13(12)20(15)3)16(22)11-4-5-14(17)18-8-11/h4-5,8,10H,6-7,9H2,1-3H3
• InChI Key: STDIZXXZBJIWAZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC2=C(N1C)CCN(C2)C(=O)C3=CN=C(C=C3)F
• Molecular Formula: C16H19FN4O
• Molecular Weight: 302.35 g/mol

Description

The compound contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Synthesis Analysis

Imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities. There are different synthetic routes for imidazole and their derived products.

Molecular Structure Analysis

The molecular structure of imidazole-containing compounds can be complex due to the presence of multiple functional groups and the potential for tautomeric forms.

Chemical Reactions Analysis

Imidazole is amphoteric in nature, meaning it shows both acidic and basic properties. It can participate in a variety of chemical reactions, including those involving its nitrogen atoms or the carbon atoms in the ring.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The physical and chemical properties of a specific imidazole derivative would depend on the other functional groups present in the molecule.

Mechanism of Action

The mechanism of action of imidazole-containing compounds can vary widely depending on the specific compound and its intended use. For example, some imidazole derivatives are used as antifungal agents, where they work by inhibiting the synthesis of ergosterol, a key component of fungal cell membranes.

Future Directions

The development of new imidazole derivatives with improved properties and activities is an active area of research. This includes the development of novel dual- or multi-target antidepressants.